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Compound of Interest

Compound Name: Anatibant dimesylate

Cat. No.: B15191856 Get Quote

For researchers, scientists, and drug development professionals, a critical evaluation of a drug

candidate's selectivity is paramount. This guide provides a comprehensive comparison of

Anatibant dimesylate's cross-reactivity with other receptors, supported by available

experimental data.

Anatibant (also known as LF 16-0687) is a potent and selective non-peptide antagonist of the

bradykinin B2 receptor.[1][2][3][4][5] The bradykinin B2 receptor is a G protein-coupled receptor

(GPCR) involved in a variety of physiological and pathological processes, including

inflammation, pain, and vasodilation. Anatibant's high affinity for the human bradykinin B2

receptor is demonstrated by its low Ki value of 0.67 nM.[1][2][4]

High Selectivity Profile of Anatibant
A key study by Pruneau and colleagues in 1999 established the selective pharmacological

profile of Anatibant.[5] The study involved binding and functional assays against a panel of over

40 different receptors. The results conclusively showed that Anatibant is highly selective for the

bradykinin B2 receptor.[5] While the comprehensive quantitative data from this extensive

screening is not readily available in the public domain, the study's conclusion underscores the

compound's specificity.

The affinity of Anatibant for the bradykinin B2 receptor has been determined in various species

and tissues, consistently showing high potency.
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Receptor Species/Tissue Ki (nM)

Recombinant Bradykinin B2 Human 0.67[1][2][4]

Recombinant Bradykinin B2 Rat 1.74[1][2]

Recombinant Bradykinin B2 Guinea-pig 1.37[1][2]

Native Bradykinin B2 Human Umbilical Vein 0.89[1]

Native Bradykinin B2 Rat Uterus 0.28[1]

Native Bradykinin B2 Guinea-pig Ileum 0.98[1]

Bradykinin B2 Receptor Signaling Pathway
Anatibant exerts its effect by blocking the binding of bradykinin to the B2 receptor, thereby

inhibiting its downstream signaling cascade. The activation of the B2 receptor by bradykinin

typically leads to the coupling of Gq and Gi proteins. This initiates a signaling pathway that

includes the activation of phospholipase C, leading to an increase in intracellular calcium

concentrations and the stimulation of the mitogen-activated protein kinase (MAPK) pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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